Cas no 4257-96-9 (alpha-D-Altropyranose pentaacetate)

alpha-D-Altropyranose pentaacetate structure
4257-96-9 structure
Product Name:alpha-D-Altropyranose pentaacetate
CAS No:4257-96-9
MF:C16H22O11
MW:390.339286327362
CID:2666274
Update Time:2023-08-06

alpha-D-Altropyranose pentaacetate Chemical and Physical Properties

Names and Identifiers

    • α-D-Altropyranose pentaacetate
    • alpha-D-Altropyranose pentaacetate
    • Inchi: 1S/C16H22O11/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(27-12)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13-,14-,15+,16+/m1/s1
    • InChI Key: LPTITAGPBXDDGR-SUJAAXHWSA-N
    • SMILES: O1[C@@H]([C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 599
  • XLogP3: 0.6
  • Topological Polar Surface Area: 141
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